Cas no 153124-36-8 (5-Isoxazolemethanol, 3-bromo-4-methyl-)

5-Isoxazolemethanol, 3-bromo-4-methyl- structure

153124-36-8 structure

Product Name:5-Isoxazolemethanol, 3-bromo-4-methyl-

CAS No:153124-36-8

MF:C₅H₆BrNO₂

MW:192.010640621185

MDL:MFCD29990275

CID:1326629

PubChem ID:10899459

Update Time:2025-04-20

5-Isoxazolemethanol, 3-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolemethanol, 3-bromo-4-methyl-
- 3-bromo-5-hydroxymethyl-4-methylisoxazole
- (3-Bromo-4-methyl-isoxazol-5-yl)-methanol
- G73872
- SB33840
- (3-bromo-4-methylisoxazol-5-yl)methanol
- 153124-36-8
- MDL： MFCD29990275
- Inchi： 1S/C5H6BrNO2/c1-3-4(2-8)9-7-5(3)6/h8H,2H2,1H3
- InChI Key： POZVBJFROOUGKZ-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C(CO)ON=1

Computed Properties

Exact Mass: 190.95818
Monoisotopic Mass: 190.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.3Å²

Experimental Properties

PSA: 46.26

5-Isoxazolemethanol, 3-bromo-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0619-1g	(3-Bromo-4-methyl-isoxazol-5-yl)-methanol	153124-36-8	96%	1g	¥13815.43	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0619-5g	(3-Bromo-4-methyl-isoxazol-5-yl)-methanol	153124-36-8	96%	5g	¥51414.37	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0619-1g	(3-Bromo-4-methyl-isoxazol-5-yl)-methanol	153124-36-8	96%	1g	13399.07CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0619-5g	(3-Bromo-4-methyl-isoxazol-5-yl)-methanol	153124-36-8	96%	5g	49864.89CNY	2021-07-19
eNovation Chemicals LLC	Y1293943-1g	(3-Bromo-4-methyl-isoxazol-5-yl)-methanol	153124-36-8	95%	1g	$1815	2023-05-18
eNovation Chemicals LLC	Y1293943-5g	(3-Bromo-4-methyl-isoxazol-5-yl)-methanol	153124-36-8	95%	5g	$6760	2023-05-18

5-Isoxazolemethanol, 3-bromo-4-methyl- Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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